2-Bromo-[1,2,4]triazolo[1,5-a]pyridine-6-carbaldehyde

• IUPAC Name: 2-bromo-[1,2,4]triazolo[1,5-a]pyridine-6-carbaldehyde
• InChI: InChI=1S/C7H4BrN3O/c8-7-9-6-2-1-5(4-12)3-11(6)10-7/h1-4H
• InChI Key: KYFISXLQEISLLZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=NN2C=C1C=O)Br
• Molecular Formula: C7H4BrN3O
• Molecular Weight: 226.03 g/mol

Description

The compound “2-Bromo-[1,2,4]triazolo[1,5-a]pyridine-6-carbaldehyde” belongs to the class of organic compounds known as triazolopyridines. These are aromatic compounds containing a triazolo ring fused to a pyridine ring. The triazolo ring is a five-membered aromatic heterocycle made up of two carbon atoms and three nitrogen atoms.

Synthesis Analysis

While specific synthesis methods for “2-Bromo-[1,2,4]triazolo[1,5-a]pyridine-6-carbaldehyde” are not available, related compounds such as 1,2,4-triazolo[1,5-a]pyridines can be synthesized through a catalyst-free, additive-free, and eco-friendly method under microwave conditions. This tandem reaction involves the use of enaminonitriles and benzohydrazides, a transamidation mechanism followed by nucleophilic addition with nitrile, and subsequent condensation.

Molecular Structure Analysis

The molecular structure of “2-Bromo-[1,2,4]triazolo[1,5-a]pyridine-6-carbaldehyde” would consist of a triazolo ring fused to a pyridine ring, with a bromine atom attached at the 2-position and a carbaldehyde group (-CHO) attached at the 6-position. The presence of the bromine atom and the carbaldehyde group would likely have significant effects on the compound’s reactivity and properties.